Cas no 1155138-55-8 ([5-(2,4-Difluoro-phenyl)-furan-2-ylmethyl]-methyl-amine)

• Product Name: [5-(2,4-Difluoro-phenyl)-furan-2-ylmethyl]-methyl-amine
• CAS No: 1155138-55-8
• MF: C₁₂H₁₁F₂NO
• MW: 223.218650102615
• CID: 5186451
• Update Time: 2026-03-05

[5-(2,4-Difluoro-phenyl)-furan-2-ylmethyl]-methyl-amine Chemical and Physical Properties

Names and Identifiers

• [5-(2,4-Difluoro-phenyl)-furan-2-ylmethyl]-methyl-amine

• Inchi： 1S/C12H11F2NO/c1-15-7-9-3-5-12(16-9)10-4-2-8(13)6-11(10)14/h2-6,15H,7H2,1H3
• InChI Key： LQGNQOGPFXJURU-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C=C2F)=CC=C1CNC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on [5-(2,4-Difluoro-phenyl)-furan-2-ylmethyl]-methyl-amine

Comprehensive Overview of [5-(2,4-Difluoro-phenyl)-furan-2-ylmethyl]-methyl-amine (CAS No. 1155138-55-8)

[5-(2,4-Difluoro-phenyl)-furan-2-ylmethyl]-methyl-amine is a specialized chemical compound with the CAS number 1155138-55-8. This compound belongs to the class of furan derivatives, which are known for their diverse applications in pharmaceutical and material sciences. The presence of difluorophenyl and methylamine groups in its structure makes it a molecule of significant interest for researchers and industry professionals.

The compound's unique structure, featuring a furan ring substituted with a 2,4-difluorophenyl group and a methylamine moiety, contributes to its potential utility in drug discovery and development. Researchers are particularly interested in its pharmacokinetic properties and bioavailability, as these characteristics are crucial for designing effective therapeutic agents. The fluorine atoms in the phenyl ring are known to enhance the compound's metabolic stability and binding affinity to biological targets.

In recent years, [5-(2,4-Difluoro-phenyl)-furan-2-ylmethyl]-methyl-amine has gained attention due to its potential applications in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier makes it a candidate for treating neurological disorders, a topic of growing interest in the pharmaceutical industry. This aligns with current trends in precision medicine and targeted therapy, which are among the most searched topics in scientific literature and AI-driven research platforms.

From a synthetic chemistry perspective, the preparation of 1155138-55-8 involves sophisticated organic synthesis techniques, including cross-coupling reactions and functional group transformations. The compound's purity and stability are critical factors that determine its suitability for various applications, making analytical characterization an essential step in its production process. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure quality control.

The market for specialized chemical compounds like [5-(2,4-Difluoro-phenyl)-furan-2-ylmethyl]-methyl-amine is expanding, driven by increasing demand from the pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research are particularly interested in this compound, as evidenced by the growing number of inquiries and research collaborations focused on its potential uses. This trend reflects broader industry movements toward innovative small molecules and fragment-based drug discovery.

Environmental and safety considerations are paramount when working with 1155138-55-8. While not classified as hazardous under standard regulations, proper handling procedures should be followed to ensure workplace safety. Researchers often search for information about the compound's material safety data and storage conditions, highlighting the importance of providing comprehensive technical documentation.

Future research directions for [5-(2,4-Difluoro-phenyl)-furan-2-ylmethyl]-methyl-amine may explore its potential as a building block for more complex molecular architectures or investigate its biological activity against specific targets. The compound's versatility makes it valuable for medicinal chemistry projects, particularly those focused on GPCR modulators or enzyme inhibitors, which are currently hot topics in drug discovery.

For researchers and procurement specialists seeking CAS 1155138-55-8, it's essential to work with reputable suppliers who can provide detailed certificates of analysis and technical specifications. The compound's availability in various quantities, from milligram-scale for research to kilogram quantities for development purposes, makes it accessible for different stages of investigation and application development.

In conclusion, [5-(2,4-Difluoro-phenyl)-furan-2-ylmethyl]-methyl-amine represents an interesting case study in modern chemical research and drug development. Its unique structural features and potential applications align with several cutting-edge areas of scientific inquiry, making it a compound worth watching in coming years. As research continues to uncover new possibilities for this molecule, its importance in both academic and industrial settings is likely to grow significantly.